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Compound of Interest

Compound Name: N-Methylnicotinamide-d4

Cat. No.: B12412201

An in-depth guide for researchers, scientists, and drug development professionals on the
applications and methodologies related to N-Methylnicotinamide-d4.

N-Methylnicotinamide-d4 (MNA-d4) is the deuterated form of N-Methylnicotinamide (MNA), a
primary metabolite of nicotinamide (a form of vitamin B3). Its structural similarity and mass
difference make it an ideal internal standard for quantitative bioanalytical studies. This guide
provides a comprehensive overview of MNA-d4, its role in research, and detailed
methodologies for its use.

Core Properties of N-Methylnicotinamide-d4

Summarized below are the key chemical and physical properties of N-Methylnicotinamide-d4.
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Property Value

Chemical Name N-Methylnicotinamide-d4

3-(Methylcarbamoyl)pyridine-d4, N-Methyl-3-

Synonyms o )
pyridinecarboxamide-d4

CAS Number 2708278-64-0[1]

Molecular Formula C7HaDaN20[2]

Molecular Weight 140.18 g/mol [2]

Appearance White to Off-White Solid[2]

N Soluble in Chloroform, Dichloromethane,

Solubility
DMSO[2]

Storage 2-8°C, protected from air and light[2]

Role in Research: The Internal Standard of Choice

In quantitative analysis, particularly in chromatography and mass spectrometry, an internal
standard is a compound added in a constant amount to samples, the calibration curve, and
quality control samples. N-Methylnicotinamide-d4 serves as an excellent internal standard for
the quantification of endogenous N-Methylnicotinamide for several key reasons:

» Physicochemical Similarity: Being a deuterated analog, MNA-d4 exhibits nearly identical
chemical and physical properties to the endogenous MNA. This ensures similar behavior
during sample preparation, chromatographic separation, and ionization in the mass
spectrometer.

o Mass Difference: The four deuterium atoms provide a distinct mass shift of +4 Da compared
to the non-labeled MNA. This allows for the separate detection of the analyte and the internal
standard by the mass spectrometer without isotopic overlap.

e Co-elution: In liquid chromatography, MNA-d4 co-elutes with MNA, meaning they exit the
chromatography column at the same time. This is crucial for compensating for matrix effects,
where other components in a complex sample (like plasma or urine) can enhance or
suppress the ionization of the analyte.
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By measuring the ratio of the analyte's signal to the internal standard's signal, researchers can
correct for variations in sample preparation and instrument response, leading to more accurate
and precise quantification.

Nicotinamide Metabolism and the Formation of N-
Methylnicotinamide

N-Methylnicotinamide is a key metabolite in the nicotinamide salvage pathway, a crucial
process for maintaining the cellular pool of nicotinamide adenine dinucleotide (NAD+). The
following diagram illustrates the metabolic conversion of nicotinamide to N-Methylnicotinamide
and its subsequent metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. N-Methylnicotinamide-d4 | LGC Standards [Igcstandards.com]
e 2. N-Methylnicotinamide-d4 | N/A - Coompo [coompo.com]

 To cite this document: BenchChem. [N-Methylnicotinamide-d4: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b12412201#what-is-n-methylnicotinamide-d4-and-its-
role-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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